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Compound of Interest

Compound Name: Surufatinib

Cat. No.: B612014 Get Quote

Essential Safety and Handling Guide for
Surufatinib
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for the handling of Surufatinib. As a potent tyrosine kinase inhibitor, Surufatinib
requires stringent handling procedures to ensure personnel safety and maintain experimental

integrity. Adherence to these guidelines is critical to minimize exposure risk.

Hazard Identification and Occupational Exposure
Banding
Surufatinib is a potent small-molecule inhibitor of vascular endothelial growth factor receptor

(VEGFR), fibroblast growth factor receptor (FGFR), and colony-stimulating factor-1 receptor

(CSF-1R).[1] While a specific Occupational Exposure Limit (OEL) has not been established, an

Occupational Exposure Band (OEB) can be estimated based on its pharmacological activity

and toxicological data. Given its potent nature as a kinase inhibitor, Surufatinib is anticipated

to fall into a high-potency category, likely requiring stringent containment and handling

procedures.
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The consistent and correct use of Personal Protective Equipment (PPE) is the primary defense

against exposure to potent compounds like Surufatinib. All personnel handling Surufatinib
must be trained in the proper selection and use of the following equipment.

PPE Component Specification Rationale

Hand Protection

Double, chemotherapy-grade,

powder-free nitrile gloves. The

outer glove cuff should extend

over the gown sleeve.

Prevents skin absorption.

Double gloving provides an

extra layer of protection.

Body Protection

Disposable, solid-front, back-

closing gown made of low-

permeability fabric (e.g.,

polyethylene-coated).

Protects skin and clothing from

contamination. Must be

discarded as hazardous waste

after use.

Eye & Face Protection

ANSI Z87.1-compliant safety

goggles. A full-face shield

should be worn over goggles

when handling powder or

solutions.

Protects against splashes and

aerosolized particles.

Respiratory Protection
NIOSH-approved N95 or

higher-rated respirator.

Required when handling the

solid compound or when there

is a risk of generating aerosols.

Foot & Hair Protection
Disposable, non-slip shoe

covers and a hair bonnet.

Prevents the spread of

contamination outside of the

designated work area.

Experimental Protocols: Safe Handling and Disposal
Handling Procedures:

All handling of solid Surufatinib and preparation of solutions should be performed in a

designated containment device, such as a chemical fume hood or a Class II Biological Safety

Cabinet, to minimize the risk of aerosolization and inhalation.

Step-by-Step Handling Procedure:
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Preparation: Before handling, ensure all necessary PPE, spill kits, and designated waste

containers are readily available.

Weighing: If weighing the solid form, do so within the containment of a fume hood on a tared

weigh boat to minimize powder dispersion.

Reconstitution: When preparing solutions, add the solvent slowly to the solid compound to

avoid splashing.

Post-Handling: After handling, wipe down the work area with an appropriate deactivating

agent (if available and validated) or a cleaning agent. Dispose of all contaminated materials

as hazardous waste.

Disposal Plan:

All materials that come into contact with Surufatinib are considered hazardous waste and

must be disposed of according to institutional and local environmental regulations.[2][3]

Waste Category Description Disposal Container

Bulk Hazardous Waste

Unused or expired Surufatinib,

heavily contaminated items,

and solutions containing the

compound.

Labeled, sealed, and puncture-

resistant hazardous chemical

waste container.

Trace Contaminated Waste

Used PPE (gloves, gown, shoe

covers), absorbent liners,

weigh boats, and pipette tips.

Labeled hazardous waste bag

within a designated container.

Sharps Waste

Needles and syringes used for

administering the compound in

in vivo studies.

Puncture-proof, labeled sharps

container designated for

hazardous waste.

Liquid Waste
All liquid waste containing

Surufatinib.

Clearly labeled, sealed

container for hazardous

chemical waste. DO NOT pour

down the drain.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b612014?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Potent_Pharmaceutical_Compounds_A_General_Protocol.pdf
https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-drug-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste must be handled and disposed of according to institutional and local regulations for

hazardous chemical waste.[2][3]

Visualizing Safety Protocols
Logical Relationship of Safety Controls for Handling Potent Compounds

Hierarchy of Controls

Elimination
(Not Feasible)

Substitution
(Not Feasible)

Engineering Controls
(Fume Hood, BSC)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Gown, Respirator)

Hierarchy of controls for mitigating exposure to Surufatinib.
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Caption: Hierarchy of controls for mitigating exposure to Surufatinib.

Experimental Workflow for Safe Handling of Surufatinib
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Preparation Handling (in Containment) Cleanup & Disposal

Gather PPE,
Spill Kit, Waste Bins Don Appropriate PPE Weigh Solid Surufatinib Prepare Solution Decontaminate Work Surface Segregate Waste

(Bulk, Trace, Sharps)
Doff PPE into
Trace Waste

Step-by-step workflow for the safe handling of Surufatinib.
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Caption: Step-by-step workflow for the safe handling of Surufatinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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